Methyl 2-{4-[(6-methoxy-3-oxobenzo[d]furan-2-ylidene)methyl]phenoxy}acetate

• IUPAC Name: methyl 2-[4-[(Z)-(6-methoxy-3-oxo-1-benzofuran-2-ylidene)methyl]phenoxy]acetate
• InChI: InChI=1S/C19H16O6/c1-22-14-7-8-15-16(10-14)25-17(19(15)21)9-12-3-5-13(6-4-12)24-11-18(20)23-2/h3-10H,11H2,1-2H3/b17-9-
• InChI Key: PPAFXUGHFAYDMW-MFOYZWKCSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C(=O)C(=CC3=CC=C(C=C3)OCC(=O)OC)O2
• Isomeric SMILES: COC1=CC2=C(C=C1)C(=O)/C(=C/C3=CC=C(C=C3)OCC(=O)OC)/O2
• Molecular Formula: C19H16O6
• Molecular Weight: 340.3 g/mol

Description

“Methyl 2-{4-[(6-methoxy-3-oxobenzo[d]furan-2-ylidene)methyl]phenoxy}acetate” is a complex organic compound. It contains a furan ring, which is a heterocyclic compound with a 5-membered aromatic ring with four carbon atoms and one oxygen. The compound also has a methoxy group (-OCH3), a carbonyl group (C=O), and a phenoxy group (C6H5O-).

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds with similar structures have been used in various chemical reactions. For example, pinacol boronic esters, which also contain a methoxy group, have been used in catalytic protodeboronation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Some similar compounds, such as certain coumarin derivatives, have been found to have significant inhibitory activity against the growth of tested bacterial strains.

Scientific Research Applications

Mechanistic Studies in Organic Chemistry

The reaction mechanisms involving compounds with similar structures have been extensively studied. For example, the reaction of chromium carbene complexes with acetylenes leading to the formation of new aromatic nuclei, such as furans and phenols, provides insights into the construction of complex organic molecules (J. Mccallum et al., 1988).

Analytical Applications

Methyl esters derived from aroylacrylic acids, closely related to the compound , have been used as fluorogenic labeling agents for the high-performance liquid chromatography (HPLC) analysis of biologically important thiols. This application demonstrates the compound's utility in enhancing the detection and analysis of critical biological substances (R. Gatti et al., 1990).

Synthesis and Structural Characterization

The synthesis and crystal structure characterization of compounds structurally related to "Methyl 2-{4-[(6-methoxy-3-oxobenzo[d]furan-2-ylidene)methyl]phenoxy}acetate" have been subjects of research, leading to a better understanding of their molecular structures and potential reactivity (Da-jie Mao et al., 2015).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, some coumarin derivatives have been found to have antimicrobial activity.